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Introduction

Enzyme-Induced Carbonate Precipitation (EICP) is an innovative and sustainable bio-inspired

ground improvement technique used to enhance the mechanical and hydraulic properties of

soils.[1][2][3] The process utilizes a free urease enzyme, often derived from plant sources like

jack beans or soybeans, to catalyze the hydrolysis of urea.[2][4][5][6] This reaction produces

carbonate ions, which, in the presence of a calcium source (typically calcium chloride),

precipitate as calcium carbonate (CaCO₃).[1][4][7][8] The precipitated CaCO₃ acts as a

cementitious agent, binding soil particles together at their contact points, which increases the

soil's strength and stiffness while reducing its permeability and porosity.[2][5]

Compared to the more established Microbially Induced Carbonate Precipitation (MICP), EICP

offers several advantages. The urease enzyme is significantly smaller (approx. 12 nm) than

bacterial cells (0.5-3.0 µm), allowing for more effective treatment of fine-grained soils.[2][8]

Additionally, EICP bypasses the need for bacterial cultivation and monitoring, simplifying the

application process and potentially reducing costs.[1][2]

Biochemical Pathway

The EICP process is governed by a series of chemical reactions initiated by the enzymatic

hydrolysis of urea. The urease enzyme catalyzes the breakdown of urea into ammonia and

carbonic acid. The subsequent increase in pH facilitates the conversion of carbonic acid to

carbonate ions, which then react with available calcium ions to form insoluble calcium

carbonate precipitate.
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Biochemical Pathway of EICP
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General Experimental Workflow for EICP Soil Treatment

1. Preparation of Solutions

Urease Solution
(e.g., 3 g/L)

Cementation Solution
(Urea + CaCl₂)

(e.g., 1M:0.67M)

3. EICP Treatment

2. Soil Sample Preparation

Percolation /
Injection

Mix-and-Compact
4. Curing

(e.g., 7 days at 25-50°C)

5. Post-Treatment Analysis

CaCO₃ Content
(Acid Washing)

UCS Testing Permeability Testing
Microscopy
(SEM/XRD)
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Factors Influencing EICP Efficiency

Reagent Concentration
(Urea, CaCl₂)

Reaction Rate

Precipitation Efficiency

Urease Enzyme
(Source, Activity, Conc.)

Environmental Conditions
(Temperature, pH)

Temp up to 50-60°C
increases rate

Soil Properties
(Type, Gradation, Fines)

CaCO₃ Crystal
(Size, Distribution)

Affects distribution

Total CaCO₃ Content

Unconfined Compressive
Strength (UCS)

Permeability Reduction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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